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Compound of Interest

Compound Name: Pentyl chloroformate

Cat. No.: B1359931

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
pentyl chloroformate (CAS No. 638-41-5). A clear understanding and implementation of these
protocols are critical for ensuring laboratory safety and mitigating risks associated with this
chemical intermediate. Pentyl chloroformate is a flammable, corrosive, and toxic compound
that requires stringent safety measures during storage, handling, and disposal.

Physical and Chemical Properties

Pentyl chloroformate is a clear, colorless to slightly yellow liquid with a pungent odor.[1] It is
insoluble in water and its vapors are heavier than air, which can lead to accumulation in low-
lying areas.[2] A summary of its key physical and chemical properties is presented below.
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Property Value Source(s)
Molecular Formula CeH11CIO2 [31141[5]
Molecular Weight 150.60 - 150.61 g/mol [11[31[41[5]
Clear, colorless to slightly
Appearance o [1]
yellow liquid
Odor Pungent [1]
- , 161°C (at 760 mmHg); 60-
Boiling Point [11[31[6]
62°C (at 11 mmHg)
Flash Point 53.5°C (128.3°F) [1][6]
Density 1.032 g/mL at 20°C [1][6]
Vapor Pressure 1.7 mmHg at 25°C [1][6]
Solubility in Water Insoluble; reacts with water [2][6]
Refractive Index 1.4160 - 1.4200 [3]

Toxicological Data and Hazard Classification

Pentyl chloroformate is classified as a hazardous substance with multiple risk factors. It is
fatal if inhaled, harmful if swallowed, and causes severe skin burns and eye damage.[3][5][6]
Long-term or repeated exposure may cause damage to the respiratory system.[7]
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Hazard Type

Data and Classification

Source(s)

GHS Classification

Flammable Ligquid (Category
3); Acute Toxicity, Inhalation
(Category 2); Acute Toxicity,
Oral (Category 4); Skin
Corrosion (Category 1A/1B);
Serious Eye Damage
(Category 1); Specific Target
Organ Toxicity - Single
Exposure (Category 3,

Respiratory Irritation)

[315](6]

Acute Toxicity (Oral)

LDso (mice): 1000.0 + 86.0
mg/kg (Moderately Toxic)

[8]

Inhalation Toxicity

Fatal if inhaled.[5] It has a
selective irritant effect on the

respiratory system.[8]

[5]i8]

Irritant Threshold

Human: 2.3 mg/m3; Rat: 7.8

mg/m3

[8]

Skin and Eye Irritation

Causes severe skin burns and

serious eye damage.

[315](6]

Sensitization

Does not have a skin-

sensitizing effect.

[8]

Workplace Exposure Limit

Recommended MAC: 0.5

mg/m3 (vapors, hazard class

2). Requires special protection

for skin and eyes.

[8]

Atmospheric Limit

Tentative Safe Exposure Level:

0.005 mg/m3

[8]

Experimental Protocols: Handling and Emergency

Response
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Strict adherence to safety protocols is mandatory when working with pentyl chloroformate.
The logical workflow for handling a chemical spill is outlined below. This protocol emphasizes
rapid assessment, containment, and the safety of all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Pentyl Chloroformate:
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359931#pentyl-chloroformate-safety-data-sheet-
sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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